Cas no 6319-14-8 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2,3,3a,4,7,7a-hexahydro-1h-4,7-methanoisoindole
- 6319-14-8
- NSC-31988
- NSC31988
- NSC-129691
- NSC129691
- SCHEMBL24034290
- DTXSID80283536
-
-
- Inchi： 1S/C10H15N/c1-11-5-9-7-2-3-8(4-7)10(9)6-11/h2-3,7-10H,4-6H2,1H3
- InChI Key： OAVLLIKEQACSRY-UHFFFAOYSA-N
- SMILES： N1(C)CC2C3C=CC(C3)C2C1
Computed Properties
- Exact Mass: 149.12055
- Monoisotopic Mass: 149.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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